![molecular formula C11H17NO3 B1263136 (S)-orciprenaline CAS No. 155418-87-4](/img/structure/B1263136.png)
(S)-orciprenaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(S)-orciprenaline is a 5-[1-hydroxy-2-(isopropanylamino)ethyl]benzene-1,3-diol that is the (S)-enantiomer of orciprenaline. It is a conjugate base of a this compound(1+). It is an enantiomer of a (R)-orciprenaline.
Scientific Research Applications
Bronchodilator Effects in Asthma and COPD
- Orciprenaline is noted for its effectiveness as a bronchodilator, particularly in the treatment of asthma and chronic obstructive pulmonary disease (COPD). It acts as a β2 selective agonist with no effect on alpha receptors, stimulating smooth muscles in the bronchiole, uterus, and arterioles supplying skeletal muscle (El Kamar & Naouar, 2019).
- Its chemical structure and β-adrenoreceptor stimulant activity distinguish orciprenaline from similar bronchodilators like isoprenaline and adrenaline, offering advantages such as longer duration of action and greater stability, which allows for oral administration (Chahl & O'donnell, 1968).
Cardiovascular and Arrhythmogenic Effects
- Orciprenaline has been observed to impact the cardiovascular system, particularly in terms of arrhythmogenic effects. It can cause tachycardia and sometimes arrhythmia as significant side effects (Zilianti & Aller, 1971).
- The drug has been used in clinical trials for treating bradyarrhythmias, highlighting its potential utility in managing severe bradycardia and atrioventricular block (Hock, Toh & Teik, 1975).
Uterine Contractility and Obstetric Applications
- Orciprenaline's effect on uterine contractility during labor has been a subject of study. It is known to inhibit uterine contractions in both early and advanced stages of labor (Zilianti & Aller, 1971).
- Its application in obstetrics, particularly in cases of obstetric pathology, has been explored, demonstrating its ability to inhibit uterine contractility (Montufar & Muzaurieta, 2015).
Analytical Methods and Biological Studies
- Innovative analytical methods have been developed for the determination of orciprenaline in biological fluids and pharmaceuticals, highlighting the importance of accurate measurement in various matrices (Ibrahim, Fathy & Elmansi, 2018).
Impact on Gas Exchange and Pulmonary Function
- Studies have investigated the effect of orciprenaline inhalation on gas exchange, particularly in patients with obstructive lung disease, noting significant alterations in arterial oxygen tension and pulmonary resistance (Thoma, Siemon & Keller, 1975).
Immunological Responses
- Research on orciprenaline's influence on lymphocyte migration using the Boyden technique has shed light on its potential immunomodulatory effects, suggesting that sympathomimetic drugs like orciprenaline can induce lymph node cells to secrete mediators stimulating lymphocyte migration (Paegelow & Werner, 1986).
properties
CAS RN |
155418-87-4 |
---|---|
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.26 g/mol |
IUPAC Name |
5-[(1S)-1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,3-diol |
InChI |
InChI=1S/C11H17NO3/c1-7(2)12-6-11(15)8-3-9(13)5-10(14)4-8/h3-5,7,11-15H,6H2,1-2H3/t11-/m1/s1 |
InChI Key |
LMOINURANNBYCM-LLVKDONJSA-N |
Isomeric SMILES |
CC(C)NC[C@H](C1=CC(=CC(=C1)O)O)O |
SMILES |
CC(C)NCC(C1=CC(=CC(=C1)O)O)O |
Canonical SMILES |
CC(C)NCC(C1=CC(=CC(=C1)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.